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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B3005408

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical overview of U-99194 maleate, a selective dopamine D3 receptor antagonist. It
covers key chemical properties, pharmacological data, experimental methodologies, and the
underlying signaling pathways.

Core Chemical and Pharmacological Data

U-99194 maleate is a potent and selective antagonist of the dopamine D3 receptor, a G
protein-coupled receptor primarily expressed in the limbic regions of the brain. Its selectivity
makes it a valuable tool for investigating the role of the D3 receptor in various neurological and
psychiatric conditions.

Property Value Reference
CAS Number 234757-41-6 [11[21[3]
Molecular Weight 393.48 g/mol [31[4][5]
Molecular Formula C17H27NO2 » C4H404 [1][2]
Synonyms PNU-99194, U-99194A [1]12113]

Receptor Binding Affinity
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U-99194 maleate demonstrates high selectivity for the human dopamine D3 receptor over
other dopamine receptor subtypes and other neurotransmitter receptors.

Receptor Ki (nM) Species Reference
Dopamine D3 160 Human [31[5]
Dopamine D2 2281 Human [31[5]
Dopamine D4 >10000 Human [3][5]

Mechanism of Action and Signaling Pathway

The dopamine D3 receptor is a member of the D2-like family of dopamine receptors, which are
coupled to inhibitory G proteins (Gi/Go).[4][6] Upon activation by dopamine, the D3 receptor
initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular levels of cyclic AMP (cAMP).[1][4][6] By acting as an antagonist, U-
99194 maleate blocks the binding of dopamine to the D3 receptor, thereby preventing this
inhibitory signaling cascade. This leads to a disinhibition of adenylyl cyclase and a relative
increase in cCAMP levels, thereby modulating downstream cellular processes.
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U-99194 maleate signaling pathway.

Experimental Protocols

U-99194 maleate has been utilized in numerous preclinical studies to elucidate the function of
the dopamine D3 receptor in rodent models. The following provides an overview of common

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3005408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571750/
https://pubmed.ncbi.nlm.nih.gov/35429668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571750/
https://pubmed.ncbi.nlm.nih.gov/35429668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571750/
https://pubmed.ncbi.nlm.nih.gov/35429668/
https://www.researchgate.net/figure/Schematic-representation-of-dopamine-signaling-pathway_fig1_5438711
https://en.wikipedia.org/wiki/Dopamine_receptor_D3
https://pubmed.ncbi.nlm.nih.gov/15521358/
https://www.researchgate.net/figure/Schematic-representation-of-dopamine-signaling-pathway_fig1_5438711
https://en.wikipedia.org/wiki/Dopamine_receptor_D3
https://www.benchchem.com/product/b3005408?utm_src=pdf-body
https://www.benchchem.com/product/b3005408?utm_src=pdf-body
https://www.benchchem.com/product/b3005408?utm_src=pdf-body-img
https://www.benchchem.com/product/b3005408?utm_src=pdf-body
https://www.benchchem.com/product/b3005408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3005408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

experimental methodologies.

In Vivo Behavioral Assessments

Objective: To evaluate the effects of U-99194 maleate on behaviors such as locomotor activity
and social interaction.

Animal Models: Male mice are often used, frequently after a period of social isolation to induce

aggressive behaviors.
Methodology:

Drug Preparation and Administration: U-99194 maleate is typically dissolved in saline.

Dosage: Doses ranging from 20-40 mg/kg have been shown to be effective.[7]

Route of Administration: Subcutaneous (s.c.) injection is a common route.

Behavioral Testing:

o Locomotor Activity: Twenty minutes after drug administration, spontaneous motor activity
is measured in an open field arena.[7]

o Social Interaction Test: Following the locomotor activity test, the experimental mouse is
introduced to a "standard opponent” (a non-aggressive mouse), and social behaviors,
such as the latency to attack and the duration of social investigation, are recorded.[7]

Results: At higher doses (e.g., 40 mg/kg), U-99194 maleate has been observed to have an
anti-aggressive effect and to significantly increase social investigation without impairing non-
social exploration or causing immobility.[7]

Data Presentation of In Vivo Studies
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Parameter Treatment Group Outcome Reference
Spontaneous Motor U-99194 maleate o

o ] Significant decrease [7]
Activity (higher dose)

) o U-99194 maleate (all o )
Social Investigation Significant increase [7]
tested doses)

] ] U-99194 maleate ] ) )
Aggressive Behavior ] Anti-aggressive action  [7]
(higher dose)

Summary and Future Directions

U-99194 maleate is a critical pharmacological tool for the investigation of the dopamine D3
receptor. Its selectivity allows for the specific interrogation of D3 receptor function in vivo and in
vitro. The primary mechanism of action involves the antagonism of the Gi/o-coupled signaling
pathway, leading to a disinhibition of adenylyl cyclase. Future research employing U-99194
maleate will likely continue to unravel the complex role of the dopamine D3 receptor in
neuropsychiatric disorders and may aid in the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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